N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N,2-diphenylacetamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N,2-diphenylacetamide
• InChI: InChI=1S/C18H17NO3S/c20-18(13-15-7-3-1-4-8-15)19(16-9-5-2-6-10-16)17-11-12-23(21,22)14-17/h1-12,17H,13-14H2
• InChI Key: FSOBFQPNDGQNFK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)N(C2=CC=CC=C2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N,2-diphenylacetamide, also known as DTTA, is a synthetic compound that has been widely used in scientific research. DTTA has shown promising results in various studies due to its unique chemical structure and properties.

Scientific Research Applications

Pharmacological Properties and Therapeutic Potential

• Peripheral Selectivity and Opioid Activity :

  • EMD 61753, a structurally related compound, is a peripherally selective kappa-opiate agonist displaying antihyperalgesic activity in animal models of inflammatory pain, showcasing the potential of such compounds in pain management (Gottschlich et al., 1995).

• Anticonvulsant and Neuroprotective Effects :

  • Certain benzyl derivatives of diphenylacetic acid have shown antispasmodic activity and potential anticonvulsant effects, which might be relevant for the analogs of the compound (Johnsen et al., 1962).
  • 2-Amino-N-(1,2-diphenylethyl)-acetamide hydrochloride has exhibited neuroprotective properties in animal models, indicating potential for brain health applications (Palmer et al., 1995).

• Anti-Inflammatory and Antimicrobial Activity :

  • Diphenhydramine derivatives have displayed anti-inflammatory effects in rats, hinting at the anti-inflammatory potential of structurally related compounds (Ahmadi et al., 2012).
  • A series of Schiff bases of diphenylamine derivatives, structurally related to the compound , have been synthesized and shown antibacterial activity against both Gram-positive and Gram-negative bacteria (Kumar et al., 2020).

• Potential in Obesity Management and Glucose Metabolism :

  • A selective NPY2 polyethylene glycol-conjugated peptide agonist structurally related to the compound has been researched for its potential in reducing food intake and body weight, as well as improving glucose metabolism in rodents (Ortiz et al., 2007).